2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H17N5O2S/c1-8-5-4-6-11(9(8)2)16-12(20)7-22-14-18-17-10(3)13(21)19(14)15/h4-6H,7,15H2,1-3H3,(H,16,20)
• InChI Key: NGADTXDJANFHPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C(=O)N2N)C)C
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38 g/mol

Description

The compound “2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide” is a complex organic molecule. It contains a 1,2,4-triazine ring, which is a type of heterocyclic compound. The triazine ring is substituted with an amino group, a methyl group, and a sulfanyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-triazine ring and the various substituents would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The amino, methyl, and sulfanyl groups on the triazine ring could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Corrosion Inhibition

The triazine ring present in the compound is known for its corrosion inhibition properties. . The sulfur and nitrogen atoms in the compound can act as adsorption sites, forming a protective layer on metal surfaces.

Antimicrobial Activity

Triazine derivatives have been reported to exhibit antimicrobial activity. The presence of an amino group and a triazine ring could potentially make this compound a candidate for developing new antimicrobial agents. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use in fields like medicine or materials science.